Cas no 127488-93-1 (DL-Lysine-6-13C dihydrochloride)

DL-Lysine-6-13C dihydrochloride structure
127488-93-1 structure
Product Name:DL-Lysine-6-13C dihydrochloride
CAS No:127488-93-1
MF:C6H16Cl2N2O2
MW:220.102094650269
CID:897521
Update Time:2023-08-02

DL-Lysine-6-13C dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • DL-LYSINE-6-13C 2HCL
    • DL-Lysine-6-13C dihydrochloride
    • DL-Lysine-6-13C dihydrochloride
    • Inchi: 1S/C6H14N2O2.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h5H,1-4,7-8H2,(H,9,10);2*1H/i4+1;;
    • InChI Key: JBBURJFZIMRPCZ-KBPZJAOKSA-N
    • SMILES: Cl.Cl.OC(C(CCC[13CH2]N)N)=O

Computed Properties

  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 106
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 89.3

Experimental Properties

  • Melting Point: 190 °C(lit.)
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